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Compound of Interest

Compound Name: Chlorotrimethylsilane

Cat. No.: B032843

An In-depth Technical Guide to Chlorotrimethylsilane for Researchers and Drug Development
Professionals

This guide provides a comprehensive overview of Chlorotrimethylsilane (TMSCI), a versatile
organosilicon compound widely utilized in organic synthesis, analytical chemistry, and materials
science. It is particularly valuable for researchers, scientists, and professionals involved in drug
development due to its role as a silylating and protecting agent.

Core Ildentification and Molecular Structure

Chlorotrimethylsilane, also known as trimethylsilyl chloride, is an organosilicon compound
with a central silicon atom covalently bonded to three methyl groups and one chlorine atom.[1]
[2] Its CAS Registry Number is 75-77-4.[3][4][5][6]

The molecular structure is tetrahedral at the silicon atom.[2]
e Molecular Formula: CsHoeCISI[3][7]
e SMILES String: C--INVALID-LINK--(C)CI[2][8]

« INChl Key: IJOOHPMOJXWVHK-UHFFFAOYSA-N[2][8]

Physicochemical and Safety Data
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Chlorotrimethylsilane is a colorless, volatile liquid that fumes in moist air and has a sharp,
pungent odor.[1][2][9] It is a highly reactive compound and requires careful handling due to its
hazardous properties.[9][10] It is highly flammable, corrosive, and reacts violently with water,
releasing toxic hydrogen chloride gas.[4][5][11][12]

Table 1: Physical and Chemical Properties of Chlorotrimethylsilane

Property Value References

Molecular Weight 108.64 g/mol [3][8]

Colorless, fuming liquid with a
Appearance [1][12][13]
pungent odor

Density 0.856 g/mL at 25 °C [2][8]
- _ 57 °C (135 °F; 330 K) at 760
Boiling Point [2][4][5][8]
mmHg
Melting Point -40 °C (-40 °F; 233 K) [2][5][8]
Flash Point -27.78 °C (-18 °F) [4]
Vapor Pressure 234 mm Hg at 25 °C [4]

| Solubility | Reacts with water. Soluble in organic solvents like benzene, ether, and
perchloroethylene. [[2][5][9] |

Table 2: Safety and Hazard Information
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Hazard . Precautionary
. GHS Pictograms Hazard Statements

Identification Statements
P210: Keep away
from
heat/sparks/open
flames/hot
surfaces. — No
smoking. P260: Do
not breathe
dust/fumel/gas/mist
Ivaporsispray.
P280: Wear

H225: Highly .
protective

flammable liquid .
gloves/protective
and vapor.

H301+H331: Toxic )
. ) protectionl/face
if swallowed or if

S GHS02, GHSO05, . protection.
Classification inhaled. H314:
GHS06, GHS08 . P301+P310: IF
Causes severe skin
SWALLOWED:

Immediately call a
POISON CENTER
or

clothing/eye

burns and eye
damage. H371: May
cause damage to

organs. .
doctor/physician.

P305+P351+P338:
IF IN EYES: Rinse
cautiously with
water for several
minutes. Remove
contact lenses, if
present and easy
to do. Continue
rinsing.

| References |[2][14] |[2][14][15] |[2][13][14] |

Key Applications in Research and Development
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Chlorotrimethylsilane is a cornerstone reagent in organic synthesis, primarily valued for its
efficacy as a silylating agent.[16]

Protection of Functional Groups: Its most common application is the protection of reactive
functional groups, particularly alcohols, amines, and carboxylic acids, by converting them
into trimethylsilyl ethers, amines, and esters, respectively.[16][17][18] This strategy prevents
unwanted side reactions during multi-step syntheses.[17] The trimethylsilyl (TMS) group can
be easily removed under mild conditions when its protective role is complete.[17]

e Analytical Chemistry (Derivatization): TMSCI is widely used as a derivatization agent in gas
chromatography (GC) and mass spectrometry (MS).[11][12] Silylation increases the volatility
of non-volatile compounds like sugars or amino acids, enabling their analysis by GC.[2][16]

» Synthesis of Silyl Enol Ethers: In the presence of a base, TMSCI reacts with enolizable
aldehydes and ketones to form trimethylsilyl enol ethers.[2] These are important
intermediates in reactions like the Mukaiyama aldol addition.[2]

o Materials Science: It serves as a key intermediate in the production of silicone polymers
(polysiloxanes), which are used in advanced coatings, adhesives, and sealants.[9][16][18]
[19] It is also used to silanize laboratory glassware, rendering the surfaces more lipophilic
(hydrophobic).[2][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Chlorotrimethylsilane | (CH3)3SiCl | CID 6397 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. Trimethylsilyl chloride - Wikipedia [en.wikipedia.org]

e 3. scbt.com [scbt.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 5. Chlorotrimethylsilane | 75-77-4 [chemicalbook.com]

¢ 6. Silane, chlorotrimethyl- [webbook.nist.gov]

e 7. spectrumchemical.com [spectrumchemical.com]

e 8.700 ) XFIL > 298.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

¢ 9. innospk.com [innospk.com]

e 10. fishersci.com [fishersci.com]

e 11. Page loading... [guidechem.com]

e 12. What is Chlorotrimethylsilane? _Chemicalbook [chemicalbook.com]
¢ 13. echemi.com [echemi.com]

e 14, tcichemicals.com [tcichemicals.com]

e 15. Chlorotrimethylsilane | 75-77-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 16. nbinno.com [nbinno.com]
e 17. nbinno.com [nbinno.com]
e 18. nbinno.com [nbinno.com]
e 19. solubilityofthings.com [solubilityofthings.com]

 To cite this document: BenchChem. [Chlorotrimethylsilane CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b032843?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorotrimethylsilane
https://en.wikipedia.org/wiki/Trimethylsilyl_chloride
https://www.scbt.com/p/chlorotrimethylsilane-75-77-4
https://pim-resources.coleparmer.com/sds/70108.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4375627.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75774&Type=IR-SPEC&Index=1
https://www.spectrumchemical.com/chlorotrimethylsilane-tci-c0306
https://www.sigmaaldrich.com/JP/ja/product/aldrich/92361
https://www.innospk.com/en/?news/BIJ-chlorotrimethylsilane-a-versatile-chemical-for-a-wide-range-of-applications
https://www.fishersci.com/store/msds?partNumber=AC426431000&productDescription=CHLOROTRIMETHYLSILANE&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/chlorotrimethylsilane-dic538.html
https://www.chemicalbook.com/article/what-is-chlorotrimethylsilane-.htm
https://www.echemi.com/sds/chlorotrimethylsilane-pid_Rock13996.html
https://www.tcichemicals.com/BE/en/sds/C0306_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/C0306
https://www.tcichemicals.com/IN/en/p/C0306
https://www.nbinno.com/other-organic-chemicals/chlorotrimethylsilane-synthesis-applications-safety-organic-chemistry-fp
https://www.nbinno.com/article/other-organic-chemicals/tmcs-role-pharmaceutical-synthesis-rh
https://www.nbinno.com/article/other-organic-chemicals/unlocking-the-potential-applications-of-chlorotrimethylsilane-in-specialty-chemicals-dg
https://www.solubilityofthings.com/chlorotrimethylsilane
https://www.benchchem.com/product/b032843#chlorotrimethylsilane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b032843#chlorotrimethylsilane-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b032843#chlorotrimethylsilane-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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